BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Long-term stability of TG 100713 in DMSO at
-20°C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TG 100713

Cat. No.: B1684652

Technical Support Center: TG-100713

This technical support center provides guidance on the long-term stability of TG-100713 in
DMSO at -20°C, along with troubleshooting advice and experimental protocols for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage condition for TG-100713 stock solutions in DMSQO?

Al: For long-term storage, it is recommended to store aliquots of TG-100713 in DMSO at
-80°C, where it is stable for up to 6 months.[1] For shorter-term storage, the stock solution can
be kept at -20°C for up to 1 month.[1] It is crucial to protect the solution from light.[1] To avoid
repeated freeze-thaw cycles, which can degrade the compound, it is best practice to prepare
single-use aliquots.

Q2: | observed precipitation in my stock solution of TG-100713 after thawing. What should |
do?

A2: Precipitation upon thawing can be due to the hygroscopic nature of DMSO, which readily
absorbs moisture, reducing the compound's solubility. Ensure you are using anhydrous or
newly opened DMSO to prepare your stock solutions.[1] If you still observe precipitation, you
can try gently warming the solution and vortexing or sonicating it to redissolve the compound.
Before use, centrifuge the vial to pellet any undissolved particles.
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Q3: Can | store my TG-100713 solution in polypropylene tubes?

A3: Studies have shown no significant difference in compound recovery between glass and
polypropylene containers for many small molecules in DMSO stored at room temperature over
several months.[2] Therefore, polypropylene tubes are generally acceptable for storing TG-
100713 solutions.

Q4: How many freeze-thaw cycles can a TG-100713 solution in DMSO tolerate?

A4: While it is always recommended to minimize freeze-thaw cycles by preparing aliquots,
studies on a diverse set of compounds have shown no significant loss after as many as 11
freeze-thaw cycles.[2][3] However, the stability of a specific compound to freeze-thaw cycles
should be determined experimentally if this is a concern.

Data Summary: Storage Stability of TG-100713 Iin
DMSO

Storage Temperature Duration Recommendation

Suitable for short-term storage.
Protect from light.[1]

-20°C 1 month

Recommended for long-term
-80°C 6 months )
storage. Protect from light.[1]

Experimental Protocols
Protocol 1: Assessment of TG-100713 Stability in DMSO

This protocol outlines a general method to confirm the stability of TG-100713 in DMSO under
specific laboratory conditions.

1. Preparation of Stock Solution:
¢ Dissolve TG-100713 in anhydrous DMSO to a final concentration of 10 mM.

o Prepare multiple small aliquots in amber, tightly sealed vials to minimize exposure to light
and moisture.
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2. Storage:

o Store the aliquots at the desired temperature (-20°C or -80°C).

 Include a time-zero (T=0) sample which is analyzed immediately after preparation.
3. Sample Analysis:

» At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve an aliquot from

storage.

» Analyze the concentration and purity of TG-100713 using a suitable analytical method, such
as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS)
detection.

o Compare the results to the T=0 sample to determine the percentage of the compound
remaining.

Visualizations
Signaling Pathway of PI3K Inhibitors like TG-100713

TG-100713 is an inhibitor of Phosphoinositide 3-kinases (PI3Ks), particularly the d and y
isoforms.[1] PI3Ks are crucial enzymes in the PI3K/AKT/mTOR signaling pathway, which
regulates cell growth, proliferation, survival, and motility. By inhibiting PI3K, TG-100713 can
block these downstream effects.
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Caption: PI3K signaling pathway inhibited by TG-100713.
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Experimental Workflow for Stability Assessment

The following diagram illustrates the key steps in determining the long-term stability of TG-

100713 in DMSO.
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Caption: Workflow for assessing TG-100713 stability in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1684652?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tg-100713.html
https://www.benchchem.com/pdf/Technical_Support_Center_Stability_of_Small_Molecules_in_DMSO_and_Cell_Culture_Media.pdf
https://www.semanticscholar.org/paper/Studies-on-Repository-Compound-Stability-in-DMSO-Cheng-Hochlowski/9d1dd4c2cce41098c4aedc53803aebdbc969d38f
https://www.semanticscholar.org/paper/Studies-on-Repository-Compound-Stability-in-DMSO-Cheng-Hochlowski/9d1dd4c2cce41098c4aedc53803aebdbc969d38f
https://www.benchchem.com/product/b1684652#long-term-stability-of-tg-100713-in-dmso-at-20-c
https://www.benchchem.com/product/b1684652#long-term-stability-of-tg-100713-in-dmso-at-20-c
https://www.benchchem.com/product/b1684652#long-term-stability-of-tg-100713-in-dmso-at-20-c
https://www.benchchem.com/product/b1684652#long-term-stability-of-tg-100713-in-dmso-at-20-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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